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Compound of Interest

Compound Name: Fenoxaprop, (-)-

CAS No.: 113776-21-9

Cat. No.: B15722565

Get Quote

Abstract
This application note provides detailed protocols for the extraction and cleanup of fenoxaprop

and its primary metabolite, fenoxaprop acid, from plant tissues using solid-phase extraction

(SPE). Both traditional cartridge-style SPE and modern dispersive SPE (dSPE) methodologies,

specifically the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, are

described. These methods are designed for researchers, scientists, and professionals in drug

development and environmental monitoring to achieve reliable quantification of these herbicide

residues in complex plant matrices. The subsequent analysis is typically performed using High-

Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).

Introduction
Fenoxaprop-p-ethyl is a selective herbicide widely used for the post-emergence control of

grass weeds in various crops. In plants and soil, it is rapidly hydrolyzed to its biologically active

metabolite, fenoxaprop acid.[1][2] Monitoring the residue levels of both the parent compound

and its metabolite in plant tissues is crucial for food safety, environmental impact assessment,
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and regulatory compliance. The complex nature of plant matrices, which contain pigments,

lipids, and other interfering substances, necessitates an efficient sample cleanup step to

ensure accurate and reliable analytical results. Solid-phase extraction is a widely adopted

technique for the cleanup of pesticide residues from environmental and food samples.[3] This

note details two effective SPE-based cleanup protocols for the analysis of fenoxaprop and its

metabolites in plant tissues.

Data Presentation
The following table summarizes the performance data for the extraction and analysis of

fenoxaprop-p-ethyl and its metabolite, fenoxaprop acid, in various plant matrices. The data is

compiled from studies utilizing solid-liquid extraction with subsequent cleanup.

Analyte
Plant
Matrix

Fortificati
on Level
(µg/g)

Recovery
(%)

LOD (ng)
LOQ
(ng/g)

Referenc
e

Fenoxapro

p-p-ethyl

Wheat

Grains

Not

Specified

72.5 -

84.66
2 8 [4]

Fenoxapro

p acid

Wheat

Grains

Not

Specified

78.0 -

81.88
1 10 [4]

Fenoxapro

p-p-ethyl

Wheat

Straw

Not

Specified

77.64 -

82.24
2 10 [4]

Fenoxapro

p acid

Wheat

Straw

Not

Specified

75.2 -

79.68
1 10 [4]

Fenoxapro

p-p-ethyl

Vegetable

Samples
5, 10, 15

91.22 -

99.32

Not

Specified

Not

Specified
[5]

Fenoxapro

p-p-ethyl

Wheat and

Barley

Grains

5, 10, 15 88.0 - 92.0
Not

Specified

Not

Specified
[6]

LOD: Limit of Detection, LOQ: Limit of Quantitation

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.hrpub.org/journals/article_info.php?aid=1794
https://www.foxscientific.com/assets/img/Industry/Vendor%20Pdfs/Environmental/Restek%20Enviro%20Florisil%20SPE%20Cleanup.pdf
https://www.foxscientific.com/assets/img/Industry/Vendor%20Pdfs/Environmental/Restek%20Enviro%20Florisil%20SPE%20Cleanup.pdf
https://www.foxscientific.com/assets/img/Industry/Vendor%20Pdfs/Environmental/Restek%20Enviro%20Florisil%20SPE%20Cleanup.pdf
https://www.foxscientific.com/assets/img/Industry/Vendor%20Pdfs/Environmental/Restek%20Enviro%20Florisil%20SPE%20Cleanup.pdf
https://www.waters.com/nextgen/us/en/library/application-notes/2013/certified-sep-pak-florisil-sample-cleanup-organochlorine-pesticides-pcbs.html
https://epd.georgia.gov/document/document/sop-1-004-rev-5-florisil-cleanup-epa-method-3620bpdf/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two primary methods for the solid-phase extraction of fenoxaprop and its metabolites from

plant tissues are presented below: a traditional SPE method using C18 cartridges and the

widely used QuEChERS (dispersive SPE) method.

Method 1: Traditional Solid-Phase Extraction using C18
Cartridges
This protocol is suitable for the cleanup of extracts obtained from initial solvent extraction of

plant tissues.

1. Materials and Reagents

Homogenized plant tissue sample (e.g., wheat grains, straw, leafy vegetables)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Deionized water

Sodium chloride (NaCl)

Anhydrous magnesium sulfate (MgSO₄)

C18 SPE cartridges (e.g., 500 mg, 6 mL)

Centrifuge and centrifuge tubes (50 mL)

Rotary evaporator or nitrogen evaporator

2. Sample Homogenization and Initial Extraction

Weigh 10 g of a representative homogenized plant sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

For dry samples like grains, add a specific amount of water to rehydrate the sample before

adding acetonitrile.
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Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Cap the tube and shake vigorously for 1 minute.

Centrifuge at ≥3000 rpm for 5 minutes.

Collect the supernatant (acetonitrile layer) for SPE cleanup.

3. SPE Cartridge Cleanup

Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5

mL of deionized water. Do not allow the cartridge to go dry.

Loading: Load 2 mL of the supernatant from the initial extraction onto the conditioned

cartridge at a slow, dropwise rate.

Washing: Wash the cartridge with 5 mL of a 10% methanol in water solution to remove polar

interferences.

Elution: Elute the target analytes (fenoxaprop and fenoxaprop acid) with 5 mL of acetonitrile.

Collect the eluate.

Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable volume (e.g., 1 mL) of the mobile phase for

HPLC or LC-MS/MS analysis.

Method 2: QuEChERS (Dispersive SPE) Protocol
The QuEChERS method is a streamlined approach that combines extraction and cleanup in

two main steps.

1. Materials and Reagents

Homogenized plant tissue sample

Acetonitrile (containing 1% acetic acid, optional for acidic pesticides)
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QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g

disodium hydrogen citrate sesquihydrate)

Dispersive SPE tubes containing primary secondary amine (PSA) and C18 sorbents, and

anhydrous MgSO₄.

Centrifuge and centrifuge tubes (50 mL and 15 mL)

2. Extraction

Weigh 10-15 g of the homogenized plant sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile.

Add the QuEChERS extraction salts.

Immediately shake the tube vigorously for 1 minute.

Centrifuge at ≥3000 rpm for 5 minutes.

3. Dispersive SPE Cleanup

Take a 1 mL aliquot of the supernatant from the extraction step and transfer it to a 2 mL

dSPE tube containing PSA, C18, and MgSO₄.

Vortex the dSPE tube for 30 seconds to 1 minute.

Centrifuge at a high speed (e.g., 10,000 rpm) for 2 minutes.

The resulting supernatant is ready for direct analysis by LC-MS/MS or can be further

processed if necessary.

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for fenoxaprop metabolite analysis.
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Caption: Metabolic conversion of fenoxaprop-p-ethyl.

Conclusion
The solid-phase extraction methods detailed in this application note, particularly the

QuEChERS protocol, offer efficient and reliable cleanup for the determination of fenoxaprop

and its primary metabolite, fenoxaprop acid, in various plant tissues. The choice between

traditional cartridge SPE and dispersive SPE will depend on the specific laboratory workflow,

sample throughput requirements, and the complexity of the plant matrix. Proper sample

cleanup is a critical step in achieving accurate and precise quantification of these herbicide

residues, thereby ensuring food safety and regulatory compliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.foxscientific.com/assets/img/Industry/Vendor%20Pdfs/Environmental/Restek%20Enviro%20Florisil%20SPE%20Cleanup.pdf
https://www.waters.com/nextgen/us/en/library/application-notes/2013/certified-sep-pak-florisil-sample-cleanup-organochlorine-pesticides-pcbs.html
https://epd.georgia.gov/document/document/sop-1-004-rev-5-florisil-cleanup-epa-method-3620bpdf/download
https://www.benchchem.com/product/b15722565/docs#application-note-solid-phase-extraction-for-fenoxaprop-metabolite-analysis-in-plant-tissues
https://www.benchchem.com/product/b15722565/docs#application-note-solid-phase-extraction-for-fenoxaprop-metabolite-analysis-in-plant-tissues
https://www.benchchem.com/product/b15722565/docs#application-note-solid-phase-extraction-for-fenoxaprop-metabolite-analysis-in-plant-tissues
https://www.benchchem.com/product/b15722565/docs#application-note-solid-phase-extraction-for-fenoxaprop-metabolite-analysis-in-plant-tissues
https://www.benchchem.com/product/b15722565?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

